1-[(4-Chlorophenyl)sulfonyl]-4-(4-fluorobenzyl)piperazine

• Molecular Formula: C17H18ClFN2O2S
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(4-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H18ClFN2O2S/c18-15-3-7-17(8-4-15)24(22,23)21-11-9-20(10-12-21)13-14-1-5-16(19)6-2-14/h1-8H,9-13H2
• InChI Key: ZRRDUEDVXHYDHL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(4-fluorobenzyl)piperazine, commonly known as CFM-2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CFM-2 belongs to the class of piperazine compounds and is known to possess unique properties that make it an attractive candidate for further investigation.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood, but it is known to interact with various molecular targets, including neurotransmitter receptors, ion channels, and enzymes. CFM-2 has been shown to modulate the activity of the serotonin 5-HT2A receptor by acting as an agonist or antagonist, depending on the cellular context. CFM-2 has also been shown to inhibit voltage-gated sodium channels and to activate the transient receptor potential vanilloid type 1 channel, which are involved in pain perception.
Biochemical and Physiological Effects:
CFM-2 has been shown to have various biochemical and physiological effects, depending on the cellular context. In neurons, CFM-2 has been shown to modulate the activity of neurotransmitter receptors and to alter the expression of genes involved in synaptic plasticity. In cancer cells, CFM-2 has been shown to induce apoptosis and to inhibit cell proliferation by altering the expression of genes involved in cell cycle regulation. In immune cells, CFM-2 has been shown to modulate the activity of cytokines and chemokines, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments, including its high purity and stability, its well-defined chemical structure, and its ability to interact with multiple molecular targets. However, CFM-2 also has some limitations, such as its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on CFM-2, including:
1. Investigating the role of CFM-2 in the regulation of synaptic plasticity and learning and memory.
2. Exploring the therapeutic potential of CFM-2 in the treatment of psychiatric disorders, such as depression and schizophrenia.
3. Investigating the mechanisms underlying the anticancer effects of CFM-2 and developing CFM-2-based therapies for cancer.
4. Investigating the immunomodulatory effects of CFM-2 and developing CFM-2-based therapies for inflammatory diseases.
5. Developing novel synthetic methods for CFM-2 and its derivatives to improve its solubility and potency.
In conclusion, CFM-2 is a promising chemical compound that has attracted significant attention in the field of scientific research due to its potential therapeutic applications. Further research is needed to fully understand its mechanisms of action and to explore its potential as a therapeutic agent.

Synthesis Methods

CFM-2 can be synthesized through a multi-step process involving the reaction of 4-chlorobenzenesulfonyl chloride with 4-fluorobenzylamine, followed by the reaction of the resulting intermediate with piperazine. This method has been optimized to produce high yields of CFM-2 with good purity.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and immunology. In neuroscience, CFM-2 has been shown to modulate the activity of neurotransmitter receptors, such as the serotonin 5-HT2A receptor, which is implicated in various psychiatric disorders. In oncology, CFM-2 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In immunology, CFM-2 has been shown to modulate the activity of immune cells, such as T cells and macrophages, and to reduce inflammation.